Cas no 2613-30-1 (4-chloro-2,5-difluoroaniline)

4-chloro-2,5-difluoroaniline structure

4-chloro-2,5-difluoroaniline structure

Product Name:4-chloro-2,5-difluoroaniline

CAS No:2613-30-1

MF:C₆H₄ClF₂N

MW:163.552467346191

MDL:MFCD06808807

CID:3161640

PubChem ID:14624525

Update Time:2025-04-21

4-chloro-2,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2,5-difluoroaniline
- 4-chloro-2,5-difluorophenylamine;Benzenamine,4-chloro-2,5-difluoro;
- 2613-30-1
- CS-0157839
- 4-chloro-2,5-difluorophenylamine
- CAA61330
- DTXSID60562336
- SY239614
- EN300-175818
- AS-19855
- CL9321
- Benzenamine, 4-chloro-2,5-difluoro-
- AKOS006285043
- PYRVOUSDQGBZRG-UHFFFAOYSA-N
- 4-Chloro-2,5-difluorobenzenamine
- SCHEMBL1397082
- DB-195451
- MFCD06808807
- 4-Chloro-2,5-difluoro-aniline
- MDL： MFCD06808807
- Inchi： 1S/C6H4ClF2N/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
- InChI Key： PYRVOUSDQGBZRG-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C=C1F)N)F

Computed Properties

Exact Mass: 163.00000
Monoisotopic Mass: 163.0000331g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

Experimental Properties

Melting Point: 79-82°C
PSA: 26.02000
LogP: 2.78160

4-chloro-2,5-difluoroaniline Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

4-chloro-2,5-difluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HZ925-1g	4-chloro-2,5-difluoroaniline	2613-30-1	98%	1g	538CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HZ925-50mg	4-chloro-2,5-difluoroaniline	2613-30-1	98%	50mg	63CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HZ925-250mg	4-chloro-2,5-difluoroaniline	2613-30-1	98%	250mg	183CNY	2021-05-07
Fluorochem	044523-1g	4-Chloro-2,5-difluoroaniline	2613-30-1	98%	1g	￡66.00	2022-03-01
Fluorochem	044523-5g	4-Chloro-2,5-difluoroaniline	2613-30-1	98%	5g	￡262.00	2022-03-01
Fluorochem	044523-25g	4-Chloro-2,5-difluoroaniline	2613-30-1	98%	25g	￡816.00	2022-03-01
Alichem	A013028100-250mg	4-Chloro-2,5-difluoroaniline	2613-30-1	97%	250mg	$470.40	2023-09-02
Alichem	A013028100-500mg	4-Chloro-2,5-difluoroaniline	2613-30-1	97%	500mg	$790.55	2023-09-02
Alichem	A013028100-1g	4-Chloro-2,5-difluoroaniline	2613-30-1	97%	1g	$1519.80	2023-09-02
Apollo Scientific	PC903815-1g	4-Chloro-2,5-difluoroaniline	2613-30-1	98%	1g	£115.00	2024-05-25

4-chloro-2,5-difluoroaniline Production Method

Production Method 1

2613-30-1

2613-30-1

57946-56-2

57946-56-2

2613-33-4

2613-33-4

878285-12-2

878285-12-2

367-22-6

367-22-6

69411-06-9

69411-06-9

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid , Fluorine ; rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt

Reference

Electrophilic aromatic fluorination with fluorine: meta-Directed fluorination of anilines

Alric, J. P.; Marquet, B.; Billard, T.; Langlois, B. R., Journal of Fluorine Chemistry, 2005, 126(4), 661-667

4-chloro-2,5-difluoroaniline Preparation Products

4-chloro-2,5-difluoroaniline Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

2613-30-1 (4-chloro-2,5-difluoroaniline) Related Products

Recommended suppliers

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Senfeida Chemical Co., Ltd

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Kolod Food Ingredients Co.,ltd

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.